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Compound of Interest

Compound Name: (S)-1-Chloro-3-phenylpropan-2-ol

CAS No.: 406945-51-5

Cat. No.: B1486891

Get Quote

Physicochemical Profile, Biocatalytic Synthesis,
and Pharmaceutical Utility[1]
Executive Summary
(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 406945-51-5) is a high-value chiral intermediate

predominantly used in the manufacture of HIV protease inhibitors such as Amprenavir and

Fosamprenavir. Its structural significance lies in its ability to introduce the phenylalanine-like

hydroxyethylamine isostere, a scaffold that mimics the transition state of peptide cleavage,

thereby inhibiting viral replication.[1][2] This guide delineates its physical properties, optimized

biocatalytic synthesis routes, and downstream applications in drug development.[1][2]

Chemical Identity & Stereochemistry
The compound is characterized by a single chiral center at the C2 position.[2] The (S)-

configuration is essential for biological activity in its target pharmaceutical applications, as the

(R)-enantiomer often lacks the necessary binding affinity for the HIV protease active site.[1][2]
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Parameter Detail

IUPAC Name (2S)-1-chloro-3-phenylpropan-2-ol

Common Names
(S)-Benzyl chlorohydrin; (S)-2-Hydroxy-3-

phenylpropyl chloride

CAS Number
406945-51-5 (Specific (S)-isomer); 5396-65-6

(Racemate)

Molecular Formula C₉H₁₁ClO

Molecular Weight 170.64 g/mol

SMILES C1=CC=C(C=C1)CCCl

Stereochemistry

(S)-Enantiomer (Cahn-Ingold-Prelog priority: Cl

> OH > Benzyl > H?[2][3] Correction: OH >

CH2Cl > Benzyl > H)

Physicochemical Properties
The following data represents the core physical profile. Note that while the racemate is well-

characterized, the pure enantiomer shares most scalar properties (BP, Density) but differs in

optical rotation and solid-state behavior.[1][2]
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Property Value Conditions / Notes

Physical State
Viscous Liquid / Low-melting

Solid

Often appears as a pale yellow

oil at RT.[2]

Boiling Point 100–105 °C
@ 0.1 mmHg (Vacuum

distillation required)

Predicted BP ~274 °C
@ 760 mmHg (Decomposes

before boiling)

Density 1.152 ± 0.05 g/cm³ @ 20 °C

Refractive Index 1.521–1.525
Typical for phenyl-alkyl

chlorides.[2]

Solubility Soluble
Ethanol, DCM, Ethyl Acetate,

DMSO.[1][2]

Water Solubility Low / Sparingly Soluble
Lipophilic character dominates.

[2]

Flash Point > 110 °C Closed Cup (Predicted)

pKa ~14.0 Secondary alcohol proton.[2]

Critical Note on Optical Rotation: The specific rotation

is highly solvent and concentration-dependent.[2]

Typical Range:

(c=1, MeOH).[1][2]

Validation: Optical rotation is often insufficient for high-purity pharmaceutical intermediates;

Chiral HPLC is the mandatory standard for determining Enantiomeric Excess (ee).[2]

Synthesis & Manufacturing Methodologies
The synthesis of (S)-1-Chloro-3-phenylpropan-2-ol has evolved from low-yield chemical

routes to highly selective biocatalytic processes.
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A. Chemical Synthesis (Traditional)
The reaction of (S)-Epichlorohydrin with Phenylmagnesium Bromide (Grignard) is a direct route

but suffers from poor regioselectivity and yield (<20%) due to complexation and side reactions

(e.g., dimerization).[1][2]

B. Biocatalytic Reduction (State-of-the-Art)
The preferred industrial route utilizes Ketoreductases (KREDs) or whole-cell biocatalysts (e.g.,

Rhodotorula mucilaginosa) to reduce 1-chloro-3-phenylpropan-2-one. This method ensures

high enantiomeric excess (>99% ee) and operates under mild aqueous conditions.[1][2]

Experimental Protocol (Biocatalytic):

Substrate Preparation: Dissolve 1-chloro-3-phenylpropan-2-one in a buffer containing

Isopropyl Alcohol (IPA) as a hydride donor.[2]

Enzyme Addition: Add KRED enzyme and NADH cofactor recycling system.

Reaction: Stir at 30°C, pH 7.0 for 24 hours. Monitor consumption via HPLC.[2]

Extraction: Extract with Ethyl Acetate, dry over MgSO₄, and concentrate.

1-Chloro-3-phenylpropan-2-one

(S)-1-Chloro-3-phenylpropan-2-ol
(>99% ee)

Reduction

(S)-Epichlorohydrin

Ring Opening
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Figure 1: Comparison of Biocatalytic vs. Chemical Synthesis Routes. The enzymatic route

offers superior selectivity.[1][2]

Applications in Drug Development
The primary utility of (S)-1-Chloro-3-phenylpropan-2-ol is as a precursor to (S)-Benzyl

Oxirane (via cyclization with base), which is subsequently opened by amines to form the

hydroxyethylamine core of protease inhibitors.

Key API: Amprenavir (Agenerase)[1][2]

Mechanism: The (S)-hydroxyl group mimics the transition state of the phenylalanine-proline

cleavage site in the HIV protease enzyme.[2]

Workflow:

Cyclization: (S)-1-Chloro-3-phenylpropan-2-ol + NaOH

(S)-Benzyl Oxirane.

Epoxide Opening: Reaction with isobutylamine introduces the amine functionality.[2]

Sulfonylation: Coupling with 4-aminobenzenesulfonyl chloride completes the core

structure.[2]
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Figure 2: Synthetic Pathway from Chlorohydrin to HIV Protease Inhibitors.

Quality Control & Spectroscopic Characterization
To ensure suitability for GMP manufacturing, the following analytical markers must be verified.

1H NMR (400 MHz, CDCl₃):

7.20–7.35 (m, 5H, Ar-H)[1]

3.95–4.05 (m, 1H, CH-OH)[1]

3.50–3.65 (dd, 2H, CH₂-Cl)[1]

2.85–2.95 (dd, 2H, Ph-CH₂)[1]

2.30 (br s, 1H, OH)[1][2]
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Mass Spectrometry (ESI+): m/z 170.6 [M]+ (Characteristic chlorine isotope pattern 3:1).[1][2]

Chiral HPLC:

Column: Chiralcel OD-H or AD-H.[2]

Mobile Phase: Hexane:Isopropanol (90:10).[2]

Purity Criteria: >98% ee required for API synthesis.[2]

Handling & Safety Information
GHS Classification:

Signal Word:DANGER

Hazard Statements:

H301: Toxic if swallowed.[2]

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2][4]

Storage: Store under inert gas (Nitrogen/Argon) at 2–8°C. Moisture sensitive (hygroscopic

tendencies).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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